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Compound of Interest

Compound Name: Cholesteryl heneicosanoate

Cat. No.: B15601108

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety information for
Cholesteryl Heneicosanoate. Due to the limited availability of a specific Safety Data Sheet
(SDS) for this compound, this guide synthesizes data from publicly available sources and
includes information from closely related cholesteryl esters to provide a thorough
understanding of its potential hazards and safe handling procedures. Researchers should
handle this substance with care, assuming it may be hazardous until more definitive information
is available.

Chemical and Physical Properties

The following table summarizes the known physical and chemical properties of Cholesteryl
Heneicosanoate. This information is critical for understanding its behavior under various
laboratory conditions.
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Property Value Source

Molecular Formula CasHseO2 PubChem

Molecular Weight 709.2 g/mol PubChem

Appearance Solid (presumed) General knowledge of similar

cholesteryl esters

Melting Point Not available -

Boiling Point Not available -

Insoluble in water; Soluble in o
- ) ) Inferred from similar
Solubility organic solvents like
compounds[1][2]
chloroform.[1]

CAS Number 25513-03-9 TCI Chemicals

Hazard Identification and Toxicological Information

A specific Globally Harmonized System (GHS) classification for Cholesteryl Heneicosanoate
is not readily available. However, based on data from similar long-chain cholesteryl esters, it is
prudent to consider it as a material with potential for mild irritation. To the best of current
knowledge, the chemical, physical, and toxicological properties have not been thoroughly
investigated.[3]

General Health Effects of Similar Cholesteryl Esters:

Eye Contact: May cause mechanical irritation.

Skin Contact: Prolonged or repeated contact may cause mild irritation.

Inhalation: Inhalation of dust may cause respiratory tract irritation.

Ingestion: Ingestion of large amounts may cause gastrointestinal discomfort.

Quantitative Toxicological Data:
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Specific quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median
lethal concentration) for Cholesteryl Heneicosanoate are not available in the public domain.

Handling and Storage

Proper handling and storage are crucial to ensure the safety of laboratory personnel and the
integrity of the compound.

Parameter Recommendation Source

Handle in accordance with

good industrial hygiene and
General laboratory safety

Handling safety practices. Avoid dust o
guidelines[2][4]

formation. Avoid contact with

skin, eyes, and clothing.[2][4]

Keep containers tightly closed

in a dry, cool, and well-

ventilated place.[4] For long- Supplier recommendations for
Storage term stability, storage at -20°C similar compounds[1][2]

is recommended for similar

cholesteryl esters.[1][2]
Incompatible Materials Strong oxidizing agents.[4] General chemical

incompatibility

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling Cholesteryl
Heneicosanoate to minimize exposure.
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PPE Type Specification Source

Wear safety glasses with side OSHA and general lab safety

Eye/Face Protection )
shields or goggles.[5] standards[5]

_ _ Wear protective gloves and a _
Skin Protection Standard laboratory practice[4]
lab coat.[4]

If dust is generated and

exposure limits may be ] ) )
) ) General industrial hygiene
Respiratory Protection exceeded, a NIOSH/MSHA o
) principles[4]
approved respirator should be

worn.[4]

First Aid and Emergency Procedures

In the event of exposure or an accident, follow these first aid and emergency procedures.
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Situation

Procedure

Source

Eye Contact

Immediately flush with plenty
of water for at least 15
minutes, also under the
eyelids. Get medical attention

if irritation persists.[6]

Standard first aid protocols[6]

Skin Contact

Wash off immediately with
soap and plenty of water.
Remove contaminated
clothing. Get medical attention

if symptoms occur.[6]

General first aid measures[6]

Inhalation

Move to fresh air. If breathing
is difficult, give oxygen. If not
breathing, give artificial
respiration. Get medical

attention if symptoms persist.

[4]

Standard emergency

procedures[4]

Ingestion

Clean mouth with water and
drink plenty of water
afterwards. Do NOT induce
vomiting. Get medical attention

if symptoms occur.[6]

General first aid advice[6]

Firefighting

Use water spray, carbon
dioxide (C0O2), dry chemical, or
alcohol-resistant foam.[6]
Thermal decomposition can
lead to the release of irritating

gases and vapors.[6]

Standard firefighting measures

for organic solids[6]

Accidental Release

Sweep up and shovel into
suitable containers for
disposal. Avoid dust formation.

Ensure adequate ventilation.[6]

General laboratory spill

cleanup procedures[6]
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Experimental Protocols

Detailed experimental protocols for the safety and toxicological testing of Cholesteryl
Heneicosanoate are not publicly available. The information provided in this guide is based on
standard chemical safety principles and data extrapolated from similar compounds.

Logical Workflow for Safe Chemical Handling

The following diagram illustrates a general workflow for the safe handling of a chemical
substance like Cholesteryl Heneicosanoate, from acquisition to disposal, based on standard

laboratory safety protocols.
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Safe chemical handling workflow.

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a formal Safety Data Sheet. The information has been compiled from sources believed to be
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reliable, but no warranty, express or implied, is made as to its accuracy, completeness, or
adequacy. Users of this information are advised to consult their institution's safety protocols
and to conduct their own investigations to determine the suitability of this information for their
particular purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Cholesteryl Heneicosanoate: A Technical Safety Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15601108#cholesteryl-heneicosanoate-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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